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Flufenacet Oxalate: Environmental Fate Data

The table below summarizes the available quantitative data from the PPDB that is relevant to its stability in

the environment. Please note that the database explicitly states that data for aqueous hydrolysis and

aqueous photolysis is unavailable for this specific compound [1].

Parameter Value Notes & Conditions

Aqueous Hydrolysis
DT₅₀

No Data Stable at pH 5-9 (data for parent compound,
Flufenacet) [1] [2].

Aqueous Photolysis
DT₅₀

No Data Stable to photolysis in water (data for parent
compound, Flufenacet) [1] [2].

Soil Photolysis DT₅₀ No Data Stable to photolysis in soil (data for parent
compound, Flufenacet) [1] [2].

Soil Degradation DT₅₀
(Lab)

5.83 days (Non-
persistent)

Aerobic, at 20°C [1].

Soil Degradation DT₉₀
(Lab)

123.0 days
(Persistent)

Aerobic, at 20°C [1].

Soil Absorption (Kf) 0.132 (mL g⁻¹) Considered Very mobile in soil [1].
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Parameter Value Notes & Conditions

Soil Absorption
(Kfoc)

10.6 (mL g⁻¹) Confirms Very mobile classification [1].

> Note: The "DT₅₀" value represents the time for 50% of the substance to degrade, while "DT₉₀" is the time

for 90% degradation. "Kf" and "Kfoc" are soil adsorption coefficients indicating the substance's mobility.

Experimental Workflow for Environmental Fate
Assessment

Based on the data available and standard regulatory testing guidelines, the following diagram outlines a

typical workflow for assessing the environmental fate of a pesticide metabolite like flufenacet oxalate. The

areas where specific data is missing for this compound are highlighted.
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The provided experimental data from the PPDB is typically generated following standardized test guidelines

(e.g., from OECD or EPA). For instance:

Soil Degradation Studies are conducted under controlled laboratory conditions (e.g., 20°C) using
relevant soils. The substance is mixed into the soil, and its concentration is tracked over time to

determine degradation half-lives (DT₅₀ and DT₉₀) [1].
Soil Adsorption Studies determine the Kf and Kfoc values by measuring how a substance

distributes itself between a soil phase and a water solution under equilibrium conditions [1].

Guidance for Further Research

Since the search results lack the direct experimental studies you need, here are suggestions for finding more

detailed information:

Consult Original Regulatory Dossiers: The data in the PPDB is cited from EU regulatory
assessments. You may find more detailed, raw experimental data within the full evaluation dossiers

prepared by the European Food Safety Authority (EFSA) or other regulatory bodies.
Search Specialized Scientific Databases: Target databases like ACS Publications, Google
Scholar, or Web of Science. Using specific search terms such as "flufenacet oxalate
hydrolysis", "photolysis of flufenacet", or "environmental fate of flufenacet

metabolites" may yield primary research articles.
Focus on the Parent Compound: As noted in the table, the parent compound Flufenacet is known

to be stable to both hydrolysis and photolysis in water [2]. Research on Flufenacet itself may provide
useful context and methodologies, even if the focus is on the oxalate metabolite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (Ref: AE 0841913) Flufenacet oxalate [sitem.herts.ac.uk]

2. 氟噻草胺 N-(4-fluorophenyl)-N-(1-methylethyl)... Flufenacet [agropages.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/815.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/815.htm
https://www.smolecule.com/products/s650731?utm_src=pdf-body
https://www.agropages.com/agrodata/Detail-656.htm
https://www.smolecule.com/products/s650731?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/815.htm
https://www.agropages.com/agrodata/Detail-656.htm
https://www.smolecule.com/products/s650731?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Flufenacet oxalate hydrolysis photolysis studies]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b650731#flufenacet-oxalate-

hydrolysis-photolysis-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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